2-(2-methoxyphenyl)-1H-benzo[d]imidazol-4-amine

• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)-1H-benzimidazol-4-amine
• InChI: InChI=1S/C14H13N3O/c1-18-12-8-3-2-5-9(12)14-16-11-7-4-6-10(15)13(11)17-14/h2-8H,15H2,1H3,(H,16,17)
• InChI Key: JRJDZIKNOIBGKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC3=C(C=CC=C3N2)N

Description

2-(2-methoxyphenyl)-1H-benzo[d]imidazol-4-amine is a useful research compound. Its molecular formula is C14H13N3O and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 163 (0.620 g, 2.303 mmol), ammonium chloride (0.105 g, 1.957 mmol) and iron (0.643 g, 11.51 mmol) in ethanol (20 ml) and water (4.00 ml) was heated at reflux for 2 hours. The reaction mixture was cooled and filtered through Celite and the filtrate was taken to dryness, H20 was added and the material extracted with ethyl acetate. The EtOAc extracts were washed with brine, dried over Na2SO4, filtered and concentrated to give crude 164 (0.5245 g, 2.192 mmol, 95% yield) as brown solid. LRMS (ESI): (calc.) 239.3 (found) 240.2 (MH)+.